Cas no 1428344-34-6 ({imidazo1,2-apyridin-5-yl}boronic acid)

• Product Name: {imidazo1,2-apyridin-5-yl}boronic acid
• CAS No: 1428344-34-6
• MF: C₇H₇BN₂O₂
• MW: 161.953681230545
• MDL: MFCD13185298
• CID: 5170098
• PubChem ID: 82358067
• Update Time: 2025-06-12

{imidazo1,2-apyridin-5-yl}boronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-imidazo[1,2-a]pyridin-5-yl-
• Imidazo[1,2-a]pyridin-5-ylboronic acid
• {imidazo1,2-apyridin-5-yl}boronic acid

• MDL： MFCD13185298
• Inchi： 1S/C7H7BN2O2/c11-8(12)6-2-1-3-7-9-4-5-10(6)7/h1-5,11-12H
• InChI Key： RKVOZTHVSPRWGF-UHFFFAOYSA-N
• SMILES： B(C1N2C=CN=C2C=CC=1)(O)O

Additional information on {imidazo1,2-apyridin-5-yl}boronic acid

Introduction to {imidazo1,2-apyridin-5-yl}boronic Acid (CAS No. 1428344-34-6)

{imidazo1,2-apyridin-5-yl}boronic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1428344-34-6, represents a unique structural motif that combines the versatility of imidazole and pyridine rings with the reactivity of a boronic acid functional group. The presence of these distinct structural elements makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the realm of drug discovery and medicinal chemistry.

The boronic acid moiety in {imidazo1,2-apyridin-5-yl}boronic acid is particularly noteworthy due to its role as a key intermediate in Suzuki-Miyaura cross-coupling reactions. This reaction is a cornerstone of modern synthetic organic chemistry and has been widely employed in the construction of complex molecular architectures. The boronic acid group's ability to participate in this transformation makes it an indispensable tool for chemists seeking to create novel heterocyclic compounds. These compounds often exhibit a wide range of biological activities, making them promising candidates for further development into therapeutic agents.

In recent years, there has been a surge in research focused on developing new methods for the efficient synthesis of imidazo[1,2-a]pyridine derivatives. These derivatives are of particular interest because they possess structural features that are commonly found in biologically active molecules. {imidazo1,2-apyridin-5-yl}boronic acid serves as a crucial building block in this context, enabling the rapid construction of complex scaffolds that can be further functionalized to yield pharmacologically relevant compounds.

One of the most compelling aspects of {imidazo1,2-apyridin-5-yl}boronic acid is its potential application in the development of targeted therapies. The imidazole and pyridine rings are both known to be privileged structures in medicinal chemistry, frequently appearing in drugs that have been approved for various therapeutic indications. By leveraging the reactivity of the boronic acid group, researchers can efficiently incorporate these motifs into larger molecular frameworks, thereby tailoring their properties to specific biological targets.

The synthesis of {imidazo1,2-apyridin-5-yl}boronic acid typically involves multi-step organic transformations that highlight the compound's synthetic utility. The process often begins with the preparation of an appropriate precursor, which is then subjected to boronation reactions to introduce the boronic acid functionality. These reactions are typically performed under mild conditions and can be optimized to achieve high yields and selectivity. The resulting boronic acid can then be used in cross-coupling reactions to construct more complex molecules.

Recent advances in catalytic systems have further enhanced the practicality of using {imidazo1,2-apyridin-5-yl}boronic acid in synthetic applications. For instance, palladium-catalyzed cross-coupling reactions have become increasingly efficient and versatile, allowing for the rapid assembly of intricate molecular structures. These catalytic methods have significantly reduced the time and resources required for synthesizing target compounds, thereby accelerating the drug discovery process.

The biological activity of compounds derived from {imidazo1,2-apyridin-5-yl}boronic acid has been extensively studied in recent years. Researchers have reported several derivatives that exhibit promising pharmacological properties, including anti-inflammatory, antiviral, and anticancer effects. These findings underscore the importance of this compound as a scaffold for developing novel therapeutic agents. The ability to modify its structure while retaining its core functional groups provides a flexible platform for exploring new chemical space.

In conclusion, {imidazo1,2-apyridin-5-yl}boronic acid (CAS No. 1428344-34-6) is a versatile and highly valuable compound in pharmaceutical research. Its unique structural features and reactivity make it an essential intermediate for synthesizing complex bioactive molecules. The ongoing research into its applications highlights its potential as a key building block for developing next-generation therapeutics. As synthetic methodologies continue to evolve, the utility of this compound is expected to expand even further, opening up new avenues for innovation in drug discovery and medicinal chemistry.